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Cat. No.: B1643316 Get Quote

An In-Depth Technical Guide to the Safe Handling of Propylamine Hydrobromide

Prepared by: Gemini, Senior Application Scientist

Introduction: Beyond the Label
Propylamine hydrobromide (CAS No. 5003-71-4), also known as 3-bromopropylamine
hydrobromide, is a bifunctional reagent widely employed in pharmaceutical and materials

science research to introduce the propylamine functional group.[1] While its utility is significant,

a comprehensive understanding of its hazard profile is paramount for ensuring the safety of

laboratory personnel. This guide moves beyond a simple recitation of Safety Data Sheet (SDS)

entries to provide a deeper, mechanism-driven understanding of the risks associated with this

compound and to establish robust, self-validating protocols for its handling. As an amine salt,

its properties are dictated by the interplay between the propylamine cation and the bromide

anion, influencing its reactivity, stability, and toxicological profile.

Section 1: Hazard Profile and Chemical Identity
Propylamine hydrobromide is classified under the Globally Harmonized System (GHS) as a

hazardous substance that requires careful management. The primary hazards are direct

irritation to the skin, eyes, and respiratory system.[2]
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The compound's classification stems from the inherent reactivity of the amine group and the

acidic nature of the hydrobromide salt.

Hazard Class Category
Hazard

Statement
Signal Word GHS Pictogram

Skin

Corrosion/Irritatio

n

2

H315: Causes

skin irritation[2]

[3][4][5]

Warning

GHS07

(Exclamation

Mark)[1][6]

Serious Eye

Damage/Irritation
2 / 2A

H319: Causes

serious eye

irritation[2][3][4]

[5]

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation[1][2][3]

[7]

Causality of Irritation: Amine salts can disrupt the lipid bilayer of cell membranes. Upon

contact with moist tissues like skin, eyes, or the respiratory tract, the salt can dissociate,

leading to localized changes in pH and an inflammatory response, manifesting as irritation.

Prolonged contact can lead to more severe damage.

Key Chemical Identifiers
Identifier Value

CAS Number 5003-71-4[4][6]

EC Number 225-675-0[3]

Molecular Formula C₃H₈BrN · HBr (or C₃H₉Br₂N)[6][8]

Molecular Weight 218.92 g/mol [3][6]

Synonyms

3-Aminopropyl bromide hydrobromide, 1-Amino-

3-bromopropane hydrobromide, 3-

Bromopropylammonium bromide[3][5][8]
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Section 2: Physicochemical Properties and
Reactivity Analysis
Understanding the physical properties of propylamine hydrobromide is critical for designing

appropriate storage and handling procedures.

Property Value / Description Implication for Handling

Appearance
White to off-white crystalline

powder or chunks.[3]

Fine powder increases the risk

of aerosolization; handle with

appropriate respiratory

protection.

Melting Point 171-175 °C (340-347 °F)[7][9]
Stable at standard laboratory

temperatures.

Solubility
Soluble in water (50 mg/ml).[3]

[9]

High water solubility means

spills can easily spread with

water and enter aqueous

waste streams.[10]

Stability

Stable under normal

temperatures and pressures.

[3] Hygroscopic (absorbs

moisture from the air).[5][10]

[11]

Must be stored in a tightly

sealed container in a dry

environment (e.g., desiccator)

to prevent degradation and

clumping.[10]

Reactivity and Incompatible Materials
Incompatible Agents: Strong oxidizing agents.[4] The amine functional group can be readily

oxidized, potentially leading to a vigorous or exothermic reaction.

Hazardous Decomposition: When subjected to high heat or combustion, propylamine
hydrobromide will decompose, releasing toxic and corrosive fumes, including:

Nitrogen oxides (NOx)[3][4]

Carbon monoxide (CO) and Carbon dioxide (CO₂)[4]
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Hydrogen bromide (HBr)[3][4]

The release of HBr gas is particularly hazardous, as it is a corrosive respiratory irritant. All

thermal decompositions must be assumed to produce these byproducts and should be

conducted within a certified chemical fume hood.

Section 3: Toxicological Profile and Exposure Risk
Management
The primary toxicological concern is acute irritation upon direct contact.[5] While

comprehensive human data is lacking, animal studies indicate a moderate level of toxicity, with

an intraperitoneal LD50 in mice of 109 mg/kg.[3][11]

Routes of Exposure and Physiological Effects
The following diagram outlines the primary exposure routes and the resulting physiological

consequences, forming the basis for our risk mitigation strategies.

Routes of Exposure Physiological Effects

Inhalation of Dust Respiratory Tract Irritation
(Coughing, Shortness of Breath)

Dermal Contact Skin Irritation
(Redness, Itching, Pain)

Eye Contact
Serious Eye Irritation

(Pain, Tearing, Redness)

Ingestion
Gastrointestinal Irritation
(Harmful if Swallowed)

Click to download full resolution via product page

Caption: Exposure routes and their corresponding health effects.
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Section 4: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach involving engineering controls, personal protective equipment (PPE),

and procedural workflows is essential for mitigating the risks associated with propylamine
hydrobromide.

Engineering Controls
Primary Containment: All weighing and handling of the solid material must be performed

within a certified chemical fume hood to prevent inhalation of dust.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Personal Protective Equipment (PPE) Selection
The selection of PPE is not merely a checklist; it is a system designed to protect the user from

the specific hazards of the chemical.
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Protection Type Specification Rationale

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).

Provides a barrier against skin

irritation. Always inspect gloves

for tears or holes before use.

[2]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[9]

Protects against accidental

splashes or aerosolized dust

reaching the eyes.[2]

Skin/Body Protection

Standard laboratory coat.

Wear long pants and closed-

toe shoes.

Prevents incidental contact

with skin on arms and legs.[9]

Respiratory Protection

Not required if handled

exclusively within a fume hood.

If dust cannot be controlled,

use a NIOSH-approved N95

(or better) particulate

respirator.

Protects against inhalation of

irritating dust particles.

Experimental Workflow: A Self-Validating Protocol
This workflow integrates safety checks at each stage to ensure a self-validating system of

operation.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Review SDS and Protocol

Verify Fume Hood Certification
(Check sticker/gauge)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Transport Container to Fume Hood

Weigh Material in Hood
(Use anti-static weigh boat)

Add to Reaction Vessel
(Slowly, to minimize dust)

Tightly Reseal Container

Decontaminate Spatula/Surfaces
(Use 70% ethanol)

Dispose of Contaminated Waste
(Gloves, weigh boat) in sealed bag

Return Container to Dry Storage

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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